Cas no 820208-10-4 (Ethenesulfonic acid, compd. with 1-ethyl-1H-imidazole (1:1))

• Product Name: Ethenesulfonic acid, compd. with 1-ethyl-1H-imidazole (1:1)
• CAS No: 820208-10-4
• MF: C₇H₁₂N₂O₃S
• MW: 204.246780395508
• CID: 701608
• PubChem ID: 71420557
• Update Time: 2025-04-19

Ethenesulfonic acid, compd. with 1-ethyl-1H-imidazole (1:1) Chemical and Physical Properties

Names and Identifiers

• Ethenesulfonic acid, compd. with 1-ethyl-1H-imidazole (1:1)
• ethenesulfonic acid,1-ethylimidazole
• 820208-10-4
• DTXSID70839743
• Ethenesulfonic acid;1-ethylimidazole
• Ethenesulfonic acid--1-ethyl-1H-imidazole (1/1)

• Inchi： 1S/C5H8N2.C2H4O3S/c1-2-7-4-3-6-5-7;1-2-6(3,4)5/h3-5H,2H2,1H3;2H,1H2,(H,3,4,5)
• InChI Key： FRTNYJCKNKVBBV-UHFFFAOYSA-N
• SMILES： S(C=C)(=O)(=O)O.N1(C=NC=C1)CC

Computed Properties

• Exact Mass: 204.05686342g/mol
• Monoisotopic Mass: 204.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.6Ų